Cas no 54013-22-8 (Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-)
54013-22-8 structure
Product Name:Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-
CAS No:54013-22-8
MF:C8H6F3N5
MW:229.161950588226
CID:1589208
PubChem ID:12368613
Update Time:2025-04-21
Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)-
- 2-(2H-tetrazol-5-yl)-5-(trifluoromethyl)aniline
- 54013-22-8
- SCHEMBL11357927
- 5-(2-amino-4-trifluoromethylphenyl)tetrazole
- DTXSID10494698
-
- Inchi: 1S/C8H6F3N5/c9-8(10,11)4-1-2-5(6(12)3-4)7-13-15-16-14-7/h1-3H,12H2,(H,13,14,15,16)
- InChI Key: OVUPYMOEYVNAIY-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C2N=NNN=2)=C(C=1)N)(F)F
Computed Properties
- Exact Mass: 229.05768
- Monoisotopic Mass: 229.05752970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- PSA: 80.48
Benzenamine, 2-(1H-tetrazol-5-yl)-5-(trifluoromethyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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